4-ethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide

• IUPAC Name: 4-ethoxy-N-[2-(4-fluorophenyl)benzotriazol-5-yl]-3-nitrobenzamide
• InChI: InChI=1S/C21H16FN5O4/c1-2-31-20-10-3-13(11-19(20)27(29)30)21(28)23-15-6-9-17-18(12-15)25-26(24-17)16-7-4-14(22)5-8-16/h3-12H,2H2,1H3,(H,23,28)
• InChI Key: JISAYBIWZGKEIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2)C4=CC=C(C=C4)F)[N+](=O)[O-]
• Molecular Formula: C21H16FN5O4
• Molecular Weight: 421.4 g/mol

Description

4-ethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

4-ethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide has been used in various scientific research applications. One of its primary applications is in the field of cancer research. Studies have shown that the compound exhibits potent anti-cancer activity against various cancer cell lines. Additionally, the compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide is not fully understood. However, studies suggest that the compound works by inhibiting the activity of certain enzymes that are necessary for the growth and proliferation of cancer cells. Additionally, the compound has been found to induce apoptosis in cancer cells, which leads to their death.
Biochemical and Physiological Effects:
Studies have shown that 4-ethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide exhibits potent anti-cancer activity without causing significant toxicity to normal cells. Additionally, the compound has been found to inhibit the migration and invasion of cancer cells, which is essential for the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-ethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide in lab experiments is its potent anti-cancer activity. Additionally, the compound exhibits low toxicity to normal cells, making it an ideal candidate for cancer therapy. However, one of the limitations of using the compound is its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research of 4-ethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide. One of the primary directions is to further investigate the mechanism of action of the compound to gain a better understanding of how it works. Additionally, researchers can explore the potential of the compound in combination with other anti-cancer drugs to enhance its efficacy. Furthermore, the compound can be modified to improve its solubility in water, making it more accessible for use in various experiments. Finally, researchers can investigate the potential of the compound in other fields, such as neurodegenerative diseases and inflammatory disorders.
In conclusion, 4-ethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide is a chemical compound that has shown significant potential in various scientific research applications. The compound exhibits potent anti-cancer activity, inhibits the migration and invasion of cancer cells, and induces apoptosis. While there are limitations to working with the compound, such as its limited solubility in water, there are several future directions for research, including investigating its mechanism of action, exploring its potential in combination with other drugs, and modifying the compound to improve its solubility.